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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromolauric acid, also known as 2-bromododecanoic acid, is a halogenated fatty acid
derivative of lauric acid. Its unique chemical structure, featuring a bromine atom at the alpha-
position to the carboxyl group, imparts distinct physical and chemical properties that make it a
valuable intermediate in organic synthesis. This technical guide provides a comprehensive
overview of the known physical properties of 2-Bromolauric acid, detailed experimental
protocols for their determination, and a summary of its spectral characteristics. The information
presented herein is intended to be a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific disciplines where this
compound may be of interest.

Core Physical Properties

The physical characteristics of 2-Bromolauric acid are crucial for its handling, application in
synthesis, and for predicting its behavior in various chemical and biological systems. A
summary of its key physical properties is presented in the tables below.
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L and TI lvnami :

Property Value Source
Chemical Formula C12H23BrO2 [1]
Molecular Weight 279.21 g/mol [1]

Off-white to slightly brown
Appearance _ . [2]
crystalline solid

Melting Point 30-32 °C [2]
Boiling Point 157-159 °C at 2 mmHg [2]
pKa (Predicted) 297+0.21 [2]

lubil | Ontical :

Property Value Source

o Soluble (1g/10 mL, clear,
Solubility in Methanol [2]
colorless)

Refractive Index (Estimate) 1.4820 [2]

Spectral Data Summary

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 2-
Bromolauric acid. The following sections describe the expected spectral characteristics based
on its chemical structure and available data for similar compounds.

'H NMR Spectroscopy

The proton Nuclear Magnetic Resonance (*H NMR) spectrum of 2-Bromolauric acid is
expected to show characteristic signals corresponding to the different types of protons in the
molecule. The key expected chemical shifts are:

o a-proton (CH-Br): A triplet around 4.2 ppm, shifted downfield due to the deshielding effect of
the adjacent bromine atom and carbonyl group.
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» Methylene protons adjacent to the a-carbon (3-CHz): A multiplet around 2.0-2.2 ppm.
e Long-chain methylene protons (-(CHz2)s-): A broad multiplet around 1.2-1.4 ppm.
o Terminal methyl protons (-CHs): A triplet around 0.9 ppm.

o Carboxylic acid proton (-COOH): A broad singlet that can appear over a wide range, typically
downfield (>10 ppm), and may not always be observed depending on the solvent and
concentration.

3C NMR Spectroscopy

The carbon-13 Nuclear Magnetic Resonance (33C NMR) spectrum provides information about
the carbon skeleton of the molecule. The expected chemical shifts for 2-Bromolauric acid are:

Carbonyl carbon (-C=0): In the range of 170-180 ppm.

a-carbon (-CHBY): In the range of 40-50 ppm.

Long-chain methylene carbons (-(CHz)e-): A series of peaks between 20-35 ppm.

Terminal methyl carbon (-CHs): Around 14 ppm.

Infrared (IR) Spectroscopy

The Infrared (IR) spectrum of 2-Bromolauric acid is characterized by the vibrational frequencies
of its functional groups. Key absorption bands are expected at:

e O-H stretch (carboxylic acid): A very broad band in the region of 2500-3300 cm~1.
e C-H stretch (alkyl chain): Sharp peaks around 2850-2960 cm~1.

e C=0 stretch (carbonyl): A strong, sharp absorption band around 1700-1725 cm™1,
e C-O stretch: In the region of 1210-1320 cm~1.

e C-Br stretch: Typically in the fingerprint region, around 500-600 cm~1.

Mass Spectrometry (MS)
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Mass spectrometry of 2-Bromolauric acid will show a characteristic isotopic pattern for the
molecular ion peak due to the presence of the bromine atom (isotopes 7°Br and 8Br in an
approximate 1:1 ratio). This results in two peaks of nearly equal intensity (M* and M+2)
separated by 2 m/z units. The fragmentation pattern would likely involve the loss of the bromine
atom and cleavage of the alkyl chain.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of 2-
Bromolauric acid.

Determination of Melting Point

Principle: The melting point of a solid is the temperature at which it changes state from solid to
liquid. For a pure crystalline solid, this occurs at a sharp, well-defined temperature.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

o Ensure the 2-Bromolauric acid sample is dry and finely powdered. If necessary, grind the
crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm by tapping the sealed end on a hard surface.

o Place the capillary tube in the heating block or oil bath of the melting point apparatus.
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» Heat the sample at a rate of approximately 10-15 °C per minute initially.

e As the temperature approaches the expected melting point (30-32 °C), reduce the heating
rate to 1-2 °C per minute to allow for accurate determination.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the last crystal melts (the end of the melting range).

e The melting point is reported as this range.

Determination of Solubility

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Test tubes with stoppers

Vortex mixer or shaker

Analytical balance

Pipettes

Various solvents (e.g., water, methanol, ethanol, acetone, chloroform, hexane)

Procedure (Qualitative):

Place approximately 10-20 mg of 2-Bromolauric acid into a series of clean, dry test tubes.

To each test tube, add 1 mL of a different solvent.

Stopper the test tubes and vortex or shake vigorously for 1-2 minutes.

Allow the tubes to stand and observe if the solid has dissolved.
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o Classify the solubility as soluble, partially soluble, or insoluble.

Procedure (Quantitative - Shake-Flask Method):

Prepare a series of vials for each solvent to be tested.
e Add an excess amount of solid 2-Bromolauric acid to each vial.
e Accurately add a known volume of the solvent to each vial.

o Seal the vials and place them in a constant temperature shaker bath for a sufficient period
(e.g., 24-48 hours) to ensure equilibrium is reached.

 After equilibration, allow the vials to stand undisturbed for several hours to allow the
undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a
filtered syringe to avoid transferring any solid particles.

o Determine the concentration of 2-Bromolauric acid in the supernatant using a suitable
analytical method (e.g., titration with a standard base, or a chromatographic method like
HPLC after appropriate dilution).

» Calculate the solubility in units of g/L or mol/L.

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the characterization of the physical
properties of a fatty acid like 2-Bromolauric acid.
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Workflow for the physical and spectral characterization of 2-Bromolauric acid.
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Conclusion

This technical guide provides a detailed compilation of the physical properties of 2-Bromolauric
acid, serving as a foundational resource for its application in scientific research and
development. The tabulated data, along with the described experimental protocols and
expected spectral characteristics, offer a comprehensive understanding of this halogenated
fatty acid. The provided workflow diagram further illustrates the systematic approach to its
characterization. As a versatile synthetic intermediate, a thorough knowledge of the physical
properties of 2-Bromolauric acid is indispensable for its effective utilization in the synthesis of
novel compounds with potential applications in pharmaceuticals and other areas of chemical
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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